molecular formula C7H12N4O B8674758 N-(2-(4-amino-1H-pyrazol-1-yl)ethyl) acetamide

N-(2-(4-amino-1H-pyrazol-1-yl)ethyl) acetamide

Cat. No.: B8674758
M. Wt: 168.20 g/mol
InChI Key: WAXBXHSLKSENPI-UHFFFAOYSA-N
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Description

N-(2-(4-amino-1H-pyrazol-1-yl)ethyl) acetamide is a useful research compound. Its molecular formula is C7H12N4O and its molecular weight is 168.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H12N4O

Molecular Weight

168.20 g/mol

IUPAC Name

N-[2-(4-aminopyrazol-1-yl)ethyl]acetamide

InChI

InChI=1S/C7H12N4O/c1-6(12)9-2-3-11-5-7(8)4-10-11/h4-5H,2-3,8H2,1H3,(H,9,12)

InChI Key

WAXBXHSLKSENPI-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NCCN1C=C(C=N1)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of N-(2-(4-nitro-1H-pyrazol-1-yl)ethyl)acetamide (610 mg) obtained in Step C of Example 348 in ethanol (20 mL) was added 10% palladium-carbon (160 mg), and the mixture was stirred at room temperature for 3 hr under hydrogen atmosphere (at normal pressures). The palladium carbon was removed by filtration through Celite, and the solvent was evaporated under reduced pressure to give the title compound (570 mg).
Name
N-(2-(4-nitro-1H-pyrazol-1-yl)ethyl)acetamide
Quantity
610 mg
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reactant
Reaction Step One
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20 mL
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solvent
Reaction Step One
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palladium-carbon
Quantity
160 mg
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catalyst
Reaction Step One

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